Cas no 64181-79-9 (Urea, N,N'-diethyl-N-(2-nitrophenyl)-N'-phenyl-)

• Product Name: Urea, N,N'-diethyl-N-(2-nitrophenyl)-N'-phenyl-
• CAS No: 64181-79-9
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 1672170
• PubChem ID: 14173599
• Update Time: 2025-04-21

Urea, N,N'-diethyl-N-(2-nitrophenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N'-diethyl-N-(2-nitrophenyl)-N'-phenyl-
• 1,3-diethyl-1-(2-nitrophenyl)-3-phenylurea
• N,N'-Diethyl-N-(2-nitrophenyl)-N'-phenylurea
• 64181-79-9
• DTXSID40556935

• Inchi： 1S/C17H19N3O3/c1-3-18(14-10-6-5-7-11-14)17(21)19(4-2)15-12-8-9-13-16(15)20(22)23/h5-13H,3-4H2,1-2H3
• InChI Key： GCTCMNPRTASRSE-UHFFFAOYSA-N
• SMILES： O=C(N(C1C=CC=CC=1)CC)N(C1C=CC=CC=1[N+](=O)[O-])CC

Computed Properties

• Exact Mass: 313.14277
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 66.69